Cas no 1214072-18-0 (N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide
• CAS No: 1214072-18-0
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 6459235
• PubChem ID: 45798057
• Update Time: 2025-11-03

N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z125394876
• AKOS008063784
• N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide
• N-(1-cyanocyclohexyl)-2-[furan-2-ylmethyl(methyl)amino]-N-methylpropanamide
• 1214072-18-0
• EN300-26680303

• Inchi： 1S/C17H25N3O2/c1-14(19(2)12-15-8-7-11-22-15)16(21)20(3)17(13-18)9-5-4-6-10-17/h7-8,11,14H,4-6,9-10,12H2,1-3H3
• InChI Key： BYFMENUWOHGKCA-UHFFFAOYSA-N
• SMILES： O=C(C(C)N(C)CC1=CC=CO1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.5Ų

Additional information on N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide

N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide (CAS No. 1214072-18-0): A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide (CAS No. 1214072-18-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

The molecular structure of N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide is composed of a cyclohexane ring with a cyano group, a furan ring, and an amide functionality. These structural elements contribute to its distinct chemical and biological properties. The presence of the cyano group and the furan ring imparts specific electronic and steric effects that can influence its interactions with biological targets.

Recent studies have explored the pharmacological properties of N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels.

In addition to its analgesic properties, N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide has been investigated for its anti-inflammatory effects. Research published in the Inflammation Research journal (2023) reported that this compound can effectively reduce inflammation in vitro and in vivo. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of the inflammatory response.

The safety profile of N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In the context of drug discovery and development, N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide represents a valuable lead compound. Its unique chemical structure and multifaceted biological activities make it an attractive target for optimization through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are currently underway to identify analogs with enhanced potency and selectivity for specific therapeutic indications.

The synthesis of N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide involves several key steps, including the formation of the cyclohexane ring with a cyano group, the introduction of the furan ring, and the final coupling reaction to form the amide bond. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, facilitating its production for research and development purposes.

In conclusion, N-(1-cyanocyclohexyl)-2-{[(furan-2-yl)methyl](methyl)amino}-N-methylpropanamide (CAS No. 1214072-18-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound holds significant promise for addressing unmet medical needs.